Benzene, [(S)-methylsulfinyl]-

• IUPAC Name: [(S)-methylsulfinyl]benzene
• InChI: InChI=1S/C7H8OS/c1-9(8)7-5-3-2-4-6-7/h2-6H,1H3/t9-/m0/s1
• InChI Key: JXTGICXCHWMCPM-VIFPVBQESA-N
• Canonical SMILES: CS(=O)C1=CC=CC=C1
• Isomeric SMILES: C[S@](=O)C1=CC=CC=C1
• Molecular Formula: C7H8OS
• DSSTOX Substance ID: DTXSID70452895
• Molecular Weight: 140.20 g/mol
• CAS RN: 18453-46-8

Description

Benzene, [(S)-methylsulfinyl]- is a useful research compound. Its molecular formula is C7H8OS and its molecular weight is 140.20 g/mol. The purity is usually 95%.
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Scientific Research Applications

• The compound Butyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate shows the methylsulfinyl O atom and methyl substituents positioned on opposite sides of the benzofuran fragment, indicating a specific molecular arrangement. This arrangement contributes to the stabilization of the crystal structure through π–π interactions and C—H⋯π interactions (Choi, Seo, Son, & Lee, 2009).

• In Isopropyl 2-(5-bromo-3-methylsulfinyl-1-benzofuran-2-yl)acetate, the molecular structure is stabilized by C—H⋯π interactions and weak intermolecular C—H⋯O hydrogen bonds. Such interactions are crucial in understanding molecular behavior in different conditions (Choi, Seo, Son, & Lee, 2008).

• In another study, the compound Isopropyl 2-(5-chloro-3-methylsulfinyl-1-benzofuran-2-yl)acetate exhibits a distorted trigonal-pyramidal coordination at the S atom, with the O atom and the methyl group of the methylsulfinyl substituent lying on opposite sides of the benzofuran ring system. This insight into molecular geometry can be valuable in materials science and chemistry (Choi, Seo, Son, & Lee, 2008).

• Research on Propyl 2-(5-chloro-3-methylsulfinyl-1-benzofuran-2-yl)acetate discusses the molecular stability achieved through aromatic π–π interactions and C—H⋯π interactions. Such studies are critical for understanding the properties of these compounds in various applications (Choi, Seo, Son, & Lee, 2009).

• A novel green fluorophore, 2,5-bis(methylsulfonyl)-1,4-diaminobenzene, demonstrates high fluorescence emission and photostability. Its solid-state emissive, water-soluble, solvent- and pH-independent properties with a large Stokes shift make it a significant discovery for imaging applications and displays (Beppu, Tomiguchi, Masuhara, Pu, & Katagiri, 2015).